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Compound of Interest

Compound Name:
(-)-Bis[(S)-1-phenylethyl]amine

hydrochloride

Cat. No.: B1280086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

synthesis, and applications of (-)-Bis[(S)-1-phenylethyl]amine hydrochloride. This chiral

amine salt is a crucial reagent in asymmetric synthesis and chiral resolution, playing a

significant role in the development of enantiomerically pure pharmaceuticals and other fine

chemicals.

Core Chemical Properties
(-)-Bis[(S)-1-phenylethyl]amine hydrochloride is a white to off-white crystalline solid. Its

chemical structure consists of two chiral (S)-1-phenylethyl groups attached to a central nitrogen

atom, which is protonated to form the hydrochloride salt. This structure imparts its key property

as a chiral resolving agent.
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Property Value References

Chemical Formula C₁₆H₂₀ClN [1]

Molecular Weight 261.79 g/mol [1]

Melting Point 261-263 °C (lit.) [1]

Appearance
White to almost white

crystalline powder
[1]

Optical Rotation [α]²⁰/D ~ -73° (c=3 in ethanol)

Solubility Soluble in water and alcohols. [1]

Synthesis and Purification
While detailed synthetic procedures for the direct preparation of the hydrochloride salt are not

extensively published in readily available literature, a common approach involves the synthesis

of the free base, (-)-Bis[(S)-1-phenylethyl]amine, followed by treatment with hydrochloric acid.

A general synthetic pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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